Cas no 2171186-60-8 (3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171186-60-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5993035
• PubChem ID: 165560757
• Update Time: 2025-06-25

3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 3-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• EN300-1503140
• 2171186-60-8

• Inchi： 1S/C25H30N2O5/c1-16(23(30)27(25(2,3)4)14-13-22(28)29)26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,31)(H,28,29)/t16-/m0/s1
• InChI Key： XOXZEOWRNIHSBD-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](C)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171186-60-8)

3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171186-60-8, represents a confluence of advanced chemical synthesis and molecular design, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a chiral center at the (2S) position, which contributes to its stereochemical complexity and may influence its interactions with biological targets. The presence of a N-tert-butyl group enhances the stability of the amide functionality, while the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a bulky aromatic group that can modulate solubility and binding affinity. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug discovery.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. The compound in question exhibits features reminiscent of such peptidomimetics, particularly in its ability to engage with biological receptors or enzymes through its well-designed side chains. This has prompted investigations into its potential applications in modulating signaling pathways relevant to various diseases.

One of the most compelling aspects of this compound is its potential role in targeting neurological disorders. Emerging research suggests that molecules with similar structural motifs may interact with neurotransmitter receptors or ion channels, offering avenues for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, further underscores its synthetic utility and relevance to medicinal chemistry.

The synthesis of 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereocenters, highlighting the compound's complexity and the sophistication of modern synthetic methodologies. Advances in asymmetric synthesis have made it increasingly feasible to produce such complex molecules with high yields and purity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of this compound with potential biological targets. The bulky fluorene ring and the amide functionalities are predicted to play critical roles in stabilizing interactions with protein receptors, making this compound a promising candidate for further experimental validation. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to prioritize compounds based on their predicted efficacy and selectivity.

Preclinical studies have begun to explore the pharmacological profile of derivatives structurally related to 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Initial findings indicate that certain analogs exhibit interesting pharmacodynamic properties without significant off-target effects. These results are particularly encouraging given the increasing demand for drugs with enhanced specificity and reduced toxicity. The N-terminal tert-butyl group is especially noteworthy for its ability to improve metabolic stability, a crucial factor in drug development.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl moiety not only contributes to the molecular rigidity but also enhances electronic properties that can influence binding affinity. This has led to its widespread use in designing bioactive molecules that require precise spatial orientation within biological targets. The versatility of this structural motif makes it an attractive scaffold for further derivatization and optimization.

In conclusion, 3-(2S)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171186-60-8) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of stereochemical features, functional groups, and synthetic accessibility positions it as a valuable tool for researchers investigating neurological disorders and other therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of drug discovery and development.